Cas no 2171192-60-0 ((2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid)
(2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid
- (2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid
- 2171192-60-0
- EN300-1487721
-
- Inchi: 1S/C24H22N2O6/c1-14(23(28)29)26-22(27)21-11-10-15(32-21)12-25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,14,20H,12-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t14-/m0/s1
- InChI Key: ZVZHRMQTUVABKU-AWEZNQCLSA-N
- SMILES: O(C(NCC1=CC=C(C(N[C@H](C(=O)O)C)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.14778643g/mol
- Monoisotopic Mass: 434.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 118Ų
(2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487721-1.0g |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1487721-50mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 50mg |
$2219.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-100mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 100mg |
$2324.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-250mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 250mg |
$2430.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-500mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 500mg |
$2536.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-1000mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 1000mg |
$2641.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-2500mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 2500mg |
$5178.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-5000mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 5000mg |
$7659.0 | 2023-09-28 | ||
| Enamine | EN300-1487721-10000mg |
(2S)-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)propanoic acid |
2171192-60-0 | 10000mg |
$11358.0 | 2023-09-28 |
(2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid
Comprehensive Analysis of (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid (CAS No. 2171192-60-0) in Modern Pharmaceutical Research
In the rapidly evolving field of pharmaceutical chemistry, (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid (CAS No. 2171192-60-0) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), due to its unique structural properties and compatibility with modern bioconjugation techniques. Researchers are increasingly exploring its applications in drug discovery, targeted therapy, and proteomics research, aligning with current trends in personalized medicine.
The molecular structure of CAS 2171192-60-0 features a furan-2-yl formamido moiety linked to a propanoic acid backbone, with an Fmoc-protected aminomethyl group at the 5-position of the furan ring. This configuration makes it particularly valuable for peptide chain elongation while preventing unwanted side reactions. Recent studies highlight its role in developing peptide-based therapeutics, a hot topic in pharmaceutical forums and academic discussions. The compound's stability under SPPS conditions and its efficient deprotection kinetics make it a preferred choice for researchers working on next-generation biologics.
From a synthetic chemistry perspective, (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid demonstrates excellent compatibility with automated peptide synthesizers, addressing the growing demand for high-throughput screening in drug development. Its application extends to the synthesis of peptide-drug conjugates (PDCs), which are gaining attention in oncology research. The compound's chiral center at the 2-position ensures stereochemical purity, crucial for maintaining biological activity in therapeutic peptides – a key consideration in current GMP-compliant manufacturing practices.
Analytical characterization of CAS 2171192-60-0 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's importance in quality control protocols. The pharmaceutical industry's shift toward continuous manufacturing processes has further increased interest in such well-characterized building blocks. Moreover, its utility in creating fluorescent peptide probes aligns with the rising demand for diagnostic tools in precision medicine, making it a frequent subject in recent scientific literature and patent applications.
Storage and handling recommendations for this compound emphasize its stability when kept at -20°C under inert atmosphere, with particular attention to moisture sensitivity – a common consideration for Fmoc-protected intermediates. These protocols mirror current best practices in pharmaceutical material management, a topic of considerable discussion in industry forums. The compound's solubility profile in common organic solvents like DMF and DCM makes it particularly suitable for automated synthesis platforms, addressing the pharmaceutical sector's push toward digitalization and Industry 4.0 technologies.
Recent advancements in green chemistry have prompted investigations into more sustainable synthetic routes for amino acid derivatives like CAS 2171192-60-0. This aligns with the broader pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency. The compound's role in developing peptide vaccines has also gained attention, particularly in light of recent global health challenges, making it a subject of numerous research grants and collaborative projects.
Quality specifications for (2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid typically require ≥95% purity by HPLC, reflecting the stringent standards of pharmaceutical-grade materials. These specifications are particularly relevant given the compound's application in clinical-stage therapeutics, where impurity profiles can significantly impact regulatory submissions. The growing market for custom peptide synthesis services has further increased demand for high-quality building blocks like this Fmoc-protected derivative.
In conclusion, CAS 2171192-60-0 represents a critical component in modern peptide chemistry, with applications spanning from basic research to commercial drug production. Its structural features and synthetic utility position it at the forefront of innovative drug design, particularly in areas requiring precise molecular control. As the pharmaceutical industry continues to evolve toward more sophisticated biologic therapies, compounds like this Fmoc-protected amino acid derivative will undoubtedly play an increasingly important role in scientific advancement and therapeutic innovation.
2171192-60-0 ((2S)-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)